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Compound of Interest

Compound Name:
1-(3-Hydroxy-1-

adamantyl)ethanone

Cat. No.: B1200301 Get Quote

Synthesis of 1-(3-Hydroxy-1-
adamantyl)ethanone: An Experimental Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 1-(3-Hydroxy-1-
adamantyl)ethanone, a valuable intermediate in medicinal chemistry and drug discovery. The

compound serves as a crucial building block, for instance, in the development of antiviral

agents and inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). The following

protocol is based on the selective hydroxylation of 1-acetyladamantane.

Experimental Protocol
This protocol outlines the synthesis of 1-(3-Hydroxy-1-adamantyl)ethanone via the

hydroxylation of 1-acetyladamantane.

Materials:

1-acetyladamantane

Acetic acid

Cobalt(II) acetate
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Oxygen gas

Hexane

Ethyl acetate

Equipment:

Reaction flask equipped with a magnetic stirrer, gas inlet, and condenser

Heating mantle or oil bath

Rotary evaporator

Crystallization dish

Filtration apparatus

Melting point apparatus

Procedure:

Reaction Setup: In a suitable reaction flask, dissolve 1-acetyladamantane in acetic acid.

Catalyst Addition: Add cobalt(II) acetate to the solution.

Reaction Conditions: Heat the reaction mixture to 60°C.

Oxygen Purge: Bubble oxygen gas through the reaction mixture continuously for 2 hours

while maintaining the temperature at 60°C.

Work-up: After 2 hours, cool the reaction mixture to room temperature.

Purification: The product can be purified by crystallization from a hexane-ethyl acetate

solvent system.

Characterization: The final product, 1-(3-Hydroxy-1-adamantyl)ethanone, should be

characterized by its melting point and spectroscopic methods (e.g., IR spectroscopy).
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Quantitative Data Summary
Parameter Value Reference

Starting Material 1-acetyladamantane [1]

Product
1-(3-Hydroxy-1-

adamantyl)ethanone
[1][2]

Solvent Acetic acid [1]

Catalyst Cobalt(II) acetate [1]

Oxidant Oxygen [1]

Reaction Temperature 60 °C [1]

Reaction Time 2 hours [1]

Yield 98% [2]

Melting Point 86–87°C (from hexane) [2]

Melting Point
89–91°C (from ethyl acetate–

hexane)
[2]

Infrared (IR) Spectrum (ν,

cm⁻¹)
3395 (O-H), 1680 (C=O) [2]

Experimental Workflow

Dissolve 1-acetyladamantane
in acetic acid Add Cobalt(II) acetateStep 1 Heat to 60°C and

purge with Oxygen for 2h
Step 2 Cool to Room TemperatureStep 3 Crystallize from

Hexane/Ethyl Acetate
Step 4 1-(3-Hydroxy-1-adamantyl)ethanoneFinal Product

Click to download full resolution via product page

Caption: Synthetic workflow for 1-(3-Hydroxy-1-adamantyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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